![molecular formula C23H22N2O3 B3074935 2-Hexanoyl-3-(4-methoxyphenyl)indeno[3,2-C]pyrazol-4-one CAS No. 1024400-95-0](/img/structure/B3074935.png)
2-Hexanoyl-3-(4-methoxyphenyl)indeno[3,2-C]pyrazol-4-one
Description
“2-Hexanoyl-3-(4-methoxyphenyl)indeno[3,2-C]pyrazol-4-one” is a chemical compound that contains a total of 53 bonds, including 31 non-H bonds, 19 multiple bonds, 6 rotatable bonds, 2 double bonds, 17 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 1 eight-membered ring, 1 nine-membered ring, 1 twelve-membered ring, 1 ketone (aromatic), and 1 ether .
Synthesis Analysis
The synthesis of this compound involves the reaction between different arylhydrazones and ninhydrin (also known as indene-1,2-3-trione) in acetonitrile at room temperature . The structures of the target products were deduced from different spectroscopic data .Molecular Structure Analysis
The molecular structure of this compound includes various types of bonds and rings. It contains 2 double bonds, 17 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 1 eight-membered ring, 1 nine-membered ring, and 1 twelve-membered ring . The compound also contains 1 ketone (aromatic) and 1 ether .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction between arylhydrazones and ninhydrin in acetonitrile at room temperature . The structures of the target products were confirmed by different spectroscopic data .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C23H22N2O3) and molecular weight (374.43) . Further details about its melting point, boiling point, density, and other physical properties are not available in the retrieved sources.Future Directions
The future directions for the research and development of this compound could involve further exploration of its biological activities. Some related compounds have shown significant potency against different human cell lines and some pathogenic bacterial strains , suggesting potential applications in medical and pharmaceutical fields.
properties
IUPAC Name |
2-hexanoyl-3-(4-methoxyphenyl)indeno[1,2-c]pyrazol-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O3/c1-3-4-5-10-19(26)25-22(15-11-13-16(28-2)14-12-15)20-21(24-25)17-8-6-7-9-18(17)23(20)27/h6-9,11-14H,3-5,10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MDQHGUMEPKGYGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)N1C(=C2C(=N1)C3=CC=CC=C3C2=O)C4=CC=C(C=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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